Cas no 247234-38-4 (Benzoic acid,4-[(aminoiminomethyl)amino]-3-methyl-)

• Product Name: Benzoic acid,4-[(aminoiminomethyl)amino]-3-methyl-
• CAS No: 247234-38-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 246121
• PubChem ID: 13176993
• Update Time: 2025-04-19

Benzoic acid,4-[(aminoiminomethyl)amino]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(aminoiminomethyl)amino]-3-methyl-
• Benzoic acid, 4-[(aminoiminomethyl)amino]-3-methyl- (9CI)
• SCHEMBL10999743
• Benzoic acid,4-[(aminoiminomethyl)amino]-3-methyl-(9ci)
• 247234-38-4

• Inchi： 1S/C9H11N3O2/c1-5-4-6(8(13)14)2-3-7(5)12-9(10)11/h2-4H,1H3,(H,13,14)(H4,10,11,12)
• InChI Key： FJHVVVWMPGKDSM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 87.71